Cas no 2034269-84-4 (1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one)

• Product Name: 1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one
• CAS No: 2034269-84-4
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 5549671
• Update Time: 2025-07-02

1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[1-(2-methoxyphenyl)sulfonylazetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

• Inchi： 1S/C17H21N5O4S/c1-26-15-5-2-3-6-16(15)27(24,25)21-11-14(12-21)22-10-13(18-19-22)9-20-8-4-7-17(20)23/h2-3,5-6,10,14H,4,7-9,11-12H2,1H3
• InChI Key： SHBOAQFMINSYDP-UHFFFAOYSA-N
• SMILES： N1(CC2=CN(C3CN(S(C4=CC=CC=C4OC)(=O)=O)C3)N=N2)CCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2034269-84-4 and Product Name: 1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

The compound identified by the CAS number 2034269-84-4 and the product name 1-({1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural features, including the presence of a pyrrolidinone core, multiple heterocyclic rings, and a sulfonyl group, contribute to its distinctive chemical properties and biological activities.

Recent research in the field of chemically modified heterocycles has highlighted the importance of molecules with complex scaffolds in modulating biological pathways. The structural motif of 1-[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one incorporates elements that are known to interact with various biological targets. Specifically, the pyrrolidinone ring is a common pharmacophore in drug molecules due to its ability to form hydrogen bonds and stabilize charged intermediates. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

The presence of a sulfonyl group further enhances the compound's potential bioactivity. Sulfonyl groups are well-documented for their role as pharmacophores in a wide range of therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The sulfonyl moiety in this compound is attached to an azetidine ring, which adds another layer of complexity to its interactions with biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Moreover, the incorporation of a triazole ring into the molecular structure is noteworthy. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The triazole ring in this compound is linked to an azetidine unit through a methylene group, forming a bridge that may influence the compound's solubility and bioavailability. The overall architecture of 1-{[1-(2-methoxybenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-ylmethyl}pyrrolidin-2-one thus positions it as a versatile scaffold for exploring novel pharmacological activities.

In recent years, there has been growing interest in developing molecules that can modulate protein-protein interactions (PPIs). The complex structural features of this compound make it a potential candidate for interfering with PPIs that are implicated in various diseases. For instance, the pyrrolidinone core and the sulfonyl group could serve as anchors for binding to specific protein surfaces, while the triazole ring might facilitate allosteric modulation. Such interactions are crucial for developing drugs that can effectively disrupt disease-causing pathways without affecting other biological processes.

The synthesis and characterization of this compound have been guided by principles derived from modern drug discovery strategies. High-throughput screening (HTS) and structure-based drug design (SBDD) have been instrumental in identifying lead compounds with favorable pharmacokinetic profiles. The structural complexity of {[1-(2-methoxybenzenesulfonyl)azetidinyl]-{[4-(methyl{[1H-pyrrolizinone]carbonyl)}triazol}-4-ylmethyl}pyrrolidinone suggests that it may be synthesized using multi-step organic reactions involving functional group transformations such as sulfonylation, azetidine ring formation, and triazole coupling. Advances in synthetic methodologies have enabled chemists to construct such intricate molecules with high precision and yield.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors relevant to diseases such as cancer, inflammation, and neurodegeneration. Initial results indicate that the compound exhibits promising activity against several key targets, although further optimization is required to enhance its potency and selectivity. In vivo studies are currently underway to evaluate its efficacy and safety profiles in animal models.

The development of novel therapeutic agents often involves iterative cycles of synthesis, testing, and optimization. The journey from laboratory discovery to clinical application is fraught with challenges but also offers immense opportunities for innovation. The case of {[([4-{[(Azetidinylcarbonyl)methyl]triazol}-4-ylmethyl]sulfonyl){(dimethylamino)methylene}amino}phenyl)methanol}pyrrolidinone exemplifies how cutting-edge chemical research can lead to breakthroughs in medicine. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments.

Future directions for research on this compound include exploring its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how the molecule interacts with its biological targets will provide valuable insights into its mode of action and guide further modifications to improve its therapeutic potential. Additionally, investigating its pharmacokinetic properties will be essential for determining optimal dosing regimens and minimizing potential side effects.

In conclusion,{([[[[[[[[({Azetidinyloxy}{carbonyl)methyl]}triazol}-4-ylmethyl]sulfonyl){(dimethylamino)methylene}amino]phenyl)methanol}]pyrrolidinone] represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted bioactivity. Its unique combination of structural elements positions it as a promising candidate for further exploration in drug development efforts aimed at treating various diseases.